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Compound of Interest

Compound Name: Irsogladine maleate

Cat. No.: B1672187

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling active pharmaceutical ingredients such as Irsogladine
maleate. This document provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a safe and compliant laboratory
environment.

Chemical Safety and Hazard Profile

Irsogladine maleate is classified with potential reproductive toxicity.[1] Understanding its
hazard profile is the foundational step in its safe management.

Table 1: Hazard Identification and Classification

Identifier Value

Chemical Name Irsogladine maleate

CAS Number 84504-69-8[1][2][3]

GHS Classification Reproductive Toxicity - Category 2[1][3][4]
Signal Word Warning[1][3][4]

H361: Suspected of damaging fertility or the
unborn child[1][2][3]

Hazard Statement
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Table 2: Physical and Chemical Properties

Property

Value

Physical State

White crystalline powder[2]

Melting Point 144°C (lit.)[2]
Boiling Point 208°C (lit.)[2]
Flash Point 73°C (lit.)[2]
Soluble in DMSO and dimethyl formamide
Solubility (approx. 30 mg/ml).[5] Sparingly soluble in
aqueous buffers.[5]
Store in a dry, cool, and well-ventilated place in
Storage a tightly closed container.[2] Recommended

storage at -20°C.[5]

Personal Protective Equipment (PPE)

Due to its classification as a potential reproductive toxin, the use of appropriate PPE is

mandatory when handling Irsogladine maleate.[1]

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification

Chemical resistant, impermeable gloves (e.g.,
nitrile, neoprene, or latex).[3][6] Standard BS EN

Hand Protection 374:2003 is a minimum requirement.[4] Double
gloving is recommended when handling
hazardous drugs.[7][8][9]

Use appropriate safety glasses or a face shield.

[417]

Eye/Face Protection

Wear suitable protective clothing, such as a lab

Skin and Body Protection coat or a gown resistant to hazardous drugs.[2]

[417]

If risk assessment indicates necessity (e.g.,

handling powders outside of a contained
Respiratory Protection system), use a suitable respirator.[4] A NIOSH-

approved N95 respirator can provide protection

against aerosols.[10]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of the compound.

Handling Procedures:

o Ventilation: Handle in a well-ventilated place.[2] The use of a laboratory fume hood is
recommended where possible.[4]

e Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols.[2]
« Ignition Sources: Keep away from sources of ignition and use non-sparking tools.[2][3]

o Personal Hygiene: Wash hands thoroughly after handling.[3]

Storage Procedures:
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep away from foodstuffs, beverages, and feed.[3]
o Store locked up.[2]

Emergency Procedures: First Aid and Spills

Immediate and appropriate response to emergencies can significantly mitigate harm.

First Aid Measures:

« If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2][4]

e In Case of Skin Contact: Immediately wash the skin with copious amounts of soap and water
for at least 15 minutes.[4] Remove contaminated clothing.[2][4]

e In Case of Eye Contact: Flush with copious amounts of water for at least 15 minutes and
consult a doctor.[4]

« |If Swallowed: Do not induce vomiting. Seek immediate medical advice.

Spill Management Protocol:

In the event of a spill, immediate and safe cleanup is required.[1]
o Ensure Ventilation: Make sure the area is well-ventilated.[1]

» Contain the Spill: Cover the spill with a suitable absorbent material such as vermiculite,
sand, or chemical absorbent pads.[1]

o Collect the Material: Carefully sweep or scoop the absorbed material into a designated
hazardous waste container.[1] Avoid creating dust.[1]

o Decontaminate the Area: Clean the spill area with soap and water, and collect the cleaning
materials as hazardous waste.[1]
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¢ Report the Incident: Report the spill to your |
and Safety (EHS) department.[1]
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Caption: Workflow for handling a chemical spill of Irsogladine maleate.

Disposal Plan

The disposal of Irsogladine maleate must be conducted in a manner that ensures safety and
environmental protection.

e Hazardous Waste: Irsogladine maleate waste should be categorized as hazardous
pharmaceutical waste.[1]

e Segregation: Do not mix irsogladine waste with non-hazardous laboratory trash.[1]

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[2]

e Prohibited Disposal: Do not contaminate water, foodstuffs, feed, or seed by storage or
disposal.[2] Do not discharge to sewer systems.[1][2]

» Containers: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[2] Uncleaned packaging must also be
disposed of according to official regulations.[3] Community-based drug "take-back" programs
may be an option for disposal.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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